Cas no 14281-77-7 (Manganese Bisglycinate)

• Product Name: Manganese Bisglycinate
• CAS No: 14281-77-7
• MF: C₄H₈MnN₂O₄
• MW: 203.055370330811
• CID: 221377
• PubChem ID: 151440
• Update Time: 2025-07-07

Manganese Bisglycinate Chemical and Physical Properties

Names and Identifiers

• Manganese,bis(glycinato-kN,kO)-
• carboxymethylazanide,manganese(2+)
• NSC81420
• NSC-81420
• Manganese glycinate
• Manganese chelazome
• Bis(glycinato)manganese
• Manganese bisglycinate
• Q27274347
• DTXSID10219181
• 2-aminoacetate;manganese(2+)
• Manganese(II) 2-aminoacetate
• UNII-B49L2D4K1D
• Manganese glycinate [WHO-DD]
• NSC 81420
• AKOS015918297
• Mn(Glycinate)2
• Manganate(2-), dichlorobis(glycinato-N,O)-, dihydrogen
• SCHEMBL419925
• Manganese(II) bis(glycinate)dichloride
• Manganese(II)2-aminoacetate
• 6912-28-3
• MANGANESE GLYCINATE [INCI]
• Manganese(II) bis(glycinate)
• 14281-77-7
• Manganate(2-),dichlorobis(glycinato-kN,kO)-, dihydrogen (9CI)
• B49L2D4K1D
• DB-230624
• JNMKPXXKHWQWFB-UHFFFAOYSA-L
• Manganese Bisglycinate

• Inchi： 1S/2C2H5NO2.Mn/c2*3-1-2(4)5;/h2*1,3H2,(H,4,5);/q;;+2/p-2
• InChI Key： JNMKPXXKHWQWFB-UHFFFAOYSA-L
• SMILES： [Mn+2].[O-]C(CN)=O.[O-]C(CN)=O

Computed Properties

• Exact Mass: 202.98644
• Monoisotopic Mass: 202.986450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 37.4
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 132Ų

Experimental Properties

• PSA: 122.2
• LogP: -1.24680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Manganese Bisglycinate

Manganese Bisglycinate: A Comprehensive Overview of Its Chemical Profile and Therapeutic Applications

Manganese Bisglycinate (CAS no. 14281-77-7) is a chelated compound that has garnered significant attention in the field of nutritional science and pharmaceutical research due to its unique bioavailability and therapeutic potential. This compound, where manganese is bound to two glycine molecules, represents a sophisticated approach to delivering essential trace elements in a highly efficient manner. The use of glycine as a chelating agent not only enhances the solubility and stability of manganese but also facilitates its absorption in the human body, making it an attractive candidate for various health applications.

The chemical structure of Manganese Bisglycinate (C₄H₁₀MnN₂O₄) underscores its versatility, with manganese at its core playing a crucial role in numerous enzymatic reactions. Manganese is an essential trace mineral that is involved in the metabolism of amino acids, cholesterol, carbohydrates, and fats. It is also a key component of several metalloenzymes, including superoxide dismutase (SOD), which is vital for protecting cells against oxidative damage caused by free radicals.

Recent research has highlighted the importance of manganese bisglycinate in maintaining bone health. Studies have demonstrated that this compound can significantly improve bone density and reduce the risk of osteoporosis by enhancing manganese absorption and utilization by osteoblasts. The chelation with glycine ensures that manganese remains stable and bioavailable, allowing for optimal incorporation into bone tissue. This has made Manganese Bisglycinate a promising supplement for individuals at risk of bone-related disorders.

In addition to its role in bone health, Manganese Bisglycinate has shown considerable promise in the realm of cognitive function. Emerging evidence suggests that manganese bisglycinate may support brain health by participating in the synthesis of neurotransmitters and protecting against neurodegenerative diseases. The ability of this compound to cross the blood-brain barrier efficiently makes it particularly valuable for neurological applications. Researchers are exploring its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease, where manganese deficiency has been implicated.

The therapeutic efficacy of Manganese Bisglycinate is further supported by its anti-inflammatory properties. Chronic inflammation is a hallmark of many metabolic disorders, including diabetes and cardiovascular disease. By modulating inflammatory pathways, manganese bisglycinate may help mitigate the adverse effects associated with these conditions. Preliminary studies have indicated that this compound can reduce levels of pro-inflammatory cytokines, thereby contributing to improved metabolic health.

The safety profile of Manganese Bisglycinate is another area where it stands out. Unlike other forms of manganese supplements that may pose risks of toxicity at higher doses, manganese bisglycinate exhibits low toxicity due to its stable chelation with glycine. This makes it a safer option for long-term supplementation. Clinical trials have shown that even at higher doses, Manganese Bisglycinate does not accumulate to toxic levels in the body, further reinforcing its safety for therapeutic use.

The bioavailability of Manganese Bisglycinate is another critical factor that contributes to its effectiveness. Unlike inorganic forms of manganese, which can be poorly absorbed and may cause gastrointestinal discomfort, manganese bisglycinate ensures optimal absorption rates. This is attributed to the amino acid chelation process, which enhances solubility and protects the mineral from premature degradation in the digestive tract. As a result, individuals taking Manganese Bisglycinate supplements can expect better utilization of this essential mineral.

The applications of Manganese Bisglycinate extend beyond human health into animal nutrition as well. Livestock and poultry benefit from enhanced growth rates and improved immune function when supplemented with this compound. In agricultural settings, manganese bisglycinate is used to correct deficiencies in animal diets, leading to healthier livestock populations and better meat quality.

The environmental impact of using Manganese Bisglycinate is also noteworthy. As a highly efficient form of manganese delivery, it reduces waste by minimizing losses during storage and transportation compared to other forms such as oxides or carbonates. This efficiency not only benefits end-users but also contributes to sustainable agricultural practices by reducing the environmental footprint associated with mineral supplementation.

In conclusion, Manganese Bisglycinate (CAS no. 14281-77-7) represents a significant advancement in trace mineral supplementation due to its high bioavailability, therapeutic versatility, and safety profile. Its role in enhancing bone health, supporting cognitive function, mitigating inflammation, and improving metabolic health positions it as a valuable asset in both human and animal nutrition. As research continues to uncover new applications for this compound, its importance in modern healthcare is likely to grow even further.